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Compound of Interest

Compound Name: Benzothiazole, 6-bromo-5-methyl-

CAS No.: 1022151-33-2

Cat. No.: B13457394

Get Quote

Executive Summary & Strategic Profile
6-Bromo-5-methylbenzothiazole is a critical heterocyclic building block, distinct from its more

common 2-substituted analogs.[2] Its specific 5,6-substitution pattern on the benzenoid ring

makes it a high-value scaffold for:

Amyloid Imaging Agents: The 5,6-disubstituted benzothiazole core mimics the planar

architecture of Thioflavin T, essential for intercalating into

-sheet rich fibrils (e.g., Alzheimer’s A

plaques).[2]

Kinase Inhibitors: The C-6 bromine serves as a versatile handle for Suzuki-Miyaura or

Buchwald-Hartwig couplings to extend the pharmacophore into the ATP-binding pocket,

while the C-5 methyl group provides a hydrophobic anchor that can induce selectivity via

steric clashes in the gatekeeper region.[2]
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This guide provides a rigorous, self-validating protocol for the structural confirmation of 6-

bromo-5-methylbenzothiazole, specifically addressing the challenge of distinguishing it from its

regioisomer, 6-bromo-7-methylbenzothiazole.[2]

Physicochemical Profiling
Understanding the baseline properties is essential for handling and formulation during early-

stage discovery.[2]

Property
Value
(Predicted/Experimental)

Relevance

Molecular Weight 228.11 g/mol
Fragment-based drug design

(FBDD) compliant.[2][3]

LogP (Octanol/Water) ~3.2 - 3.5

High lipophilicity; requires

DMSO/MeOH for stock

solutions.[2]

Topological Polar Surface Area

(TPSA)
~41 Å Good blood-brain barrier (BBB)

permeability potential.[2]

pKa (Conjugate Acid) ~1.0 - 1.5

Weakly basic N-3; protonates

only in strong acid (e.g., TFA).

[2]

Solubility
Low in water; High in DCM,

DMSO, EtOAc.

Use non-polar solvents for

extraction (DCM/EtOAc).[2]

Synthesis & Impurity Logic (The "Why" Behind the
Analysis)
To characterize the molecule accurately, one must understand its genesis.[2] The standard

synthesis involves the Jacobson cyclization or oxidative cyclization of 4-bromo-3-methylaniline.

[2]

Regioselectivity Challenge
The cyclization of 3-substituted anilines is not perfectly regioselective.
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Path A (Major): Cyclization at the less hindered C-6 position (ortho to NH

, para to Methyl) yields the desired 6-bromo-5-methylbenzothiazole.[2]

Path B (Minor Impurity): Cyclization at the hindered C-2 position (ortho to NH

, ortho to Methyl) yields the regioisomer 6-bromo-7-methylbenzothiazole.[2]

Critical QC Checkpoint: Your analytical method must be capable of resolving these two

isomers. A simple 1D

H NMR is often insufficient without NOE analysis.[2]

Start: 4-Bromo-3-methylaniline Cyclization
(Jacobson / Oxidative)

Target: 6-Bromo-5-methyl
(Closure at C-6)

Major Path
(Sterically Favored)

Impurity: 6-Bromo-7-methyl
(Closure at C-2)

Minor Path
(Sterically Hindered)

Click to download full resolution via product page

Figure 1: Synthetic pathways leading to the target and its critical regioisomer impurity.

Spectroscopic Identification (The Core Protocol)[2]
A. Mass Spectrometry (MS)[2][4][5]

Ionization: ESI+ or APCI+.[2]

Diagnostic Signal:

Parent Ion:

228 ([

Br-M+H]

) and 230 ([

Br-M+H]
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).[2]

Isotope Pattern: The 1:1 doublet intensity ratio is the definitive signature of a mono-

brominated species.[2]

Fragmentation: Loss of HCN (27 Da) or Br radical (79/81 Da) is common in MS/MS.[2]

B. Nuclear Magnetic Resonance (NMR) Strategy
This is the primary validation step.[2] The benzothiazole ring protons (H-2, H-4, H-7) must be

assigned correctly.[2]

Predicted

H NMR Shifts (in DMSO-

)
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Proton Position Multiplicity
Shift (

ppm)

Coupling (

)

Diagnostic
Logic

H-2 Thiazole Ring Singlet (s) 9.30 - 9.45 -

Most

deshielded

due to C=N

and S

heteroatoms.

[2]

H-7
Benzene

Ring
Singlet (s) 8.35 - 8.45 ~0 Hz

Ortho to Br

(deshielding),

Meta to Me.

[2] "Bottom"

proton.[2]

H-4
Benzene

Ring
Singlet (s) 7.90 - 8.00 ~0 Hz

Ortho to Me

(shielding),

Meta to Br.[2]

"Top" proton.

[2]

Me-5 Methyl Group Singlet (s) 2.45 - 2.55 -

Diagnostic

aliphatic

signal.[2]

*Note: H-4 and H-7 are para to each other.[2] Para-coupling is typically negligible (~0-1 Hz),

appearing as singlets.[2]

The "Self-Validating" NOE Experiment
To conclusively prove you have the 5-methyl isomer and not the 7-methyl isomer, you must

perform a 1D NOE (Nuclear Overhauser Effect) or 2D NOESY experiment.[2]

Hypothesis: If the methyl group is at position 5, it is spatially close (ortho) to H-4.[2]

Experiment: Irradiate the Methyl signal (~2.5 ppm).
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Result (Pass): Observation of a strong NOE enhancement of the H-4 aromatic singlet (~7.95

ppm).[2]

Result (Fail/Impurity): If the methyl is at position 7, it is ortho to the Sulfur (pos 1) and the

Bromine (pos 6).[2] There is no proton ortho to the methyl group.[2] You would see zero NOE

enhancement of any aromatic proton.[2]

Experiment: Irradiate Methyl (2.5 ppm)

Observe Aromatic Region

Enhancement of H-4 (~7.9 ppm)
CONFIRMED: 5-Methyl Isomer

Strong Signal

No Enhancement
INDICATES: 7-Methyl Isomer

No Signal

Click to download full resolution via product page

Figure 2: The definitive NOE logic flow for distinguishing regioisomers.

Functional Derivatization (Chemical Validation)
For drug development professionals, characterizing the reactivity is as important as the

structure.[2]

Lithium-Halogen Exchange (C-6 Functionalization):

Protocol: Treat with

-BuLi at -78°C in THF.

Observation: The C-6 bromine is exchanged.[2] Quenching with DMF yields the 6-formyl-

5-methylbenzothiazole.[2]
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Warning: The C-2 proton is acidic.[2] If

-BuLi is used without care, deprotonation at C-2 occurs first or concurrently.[2] Use t-BuLi
or protect C-2 if exclusive C-6 lithiation is required.[2]

Suzuki-Miyaura Coupling:

Protocol: Pd(dppf)Cl

, Arylboronic acid, K

CO

, Dioxane/Water.

Observation: Clean conversion to the 6-aryl derivative confirms the integrity of the C-Br

bond and the absence of catalyst poisons (e.g., residual sulfur from synthesis).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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